Cas no 1283719-17-4 (tert-butyl 3-(1-amino-2,2,2-trifluoro-ethyl)piperidine-1-carboxylate)

Tert-butyl 3-(1-amino-2,2,2-trifluoro-ethyl)piperidine-1-carboxylate is a fluorinated piperidine derivative with a tert-butoxycarbonyl (Boc) protecting group and a trifluoroethylamine substituent. Its key structural features include a sterically hindered Boc group, which enhances stability during synthetic transformations, and the electron-withdrawing trifluoromethyl group, which can influence reactivity and binding properties in medicinal chemistry applications. The compound serves as a versatile intermediate in the synthesis of pharmaceuticals, particularly for introducing trifluoroethylamine motifs into target molecules. Its well-defined stereochemistry and compatibility with standard deprotection conditions make it valuable for peptide and small-molecule drug development. The presence of fluorine atoms may also improve metabolic stability and bioavailability in derived compounds.
tert-butyl 3-(1-amino-2,2,2-trifluoro-ethyl)piperidine-1-carboxylate structure
1283719-17-4 structure
Product Name:tert-butyl 3-(1-amino-2,2,2-trifluoro-ethyl)piperidine-1-carboxylate
CAS No:1283719-17-4
MF:C12H21F3N2O2
MW:282.302553892136
MDL:MFCD18736276
CID:4566490
PubChem ID:129320026
Update Time:2025-05-27

tert-butyl 3-(1-amino-2,2,2-trifluoro-ethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-(1-amino-2,2,2-trifluoroethyl)piperidine-1-carboxylate
    • tert-butyl 3-(1-amino-2,2,2-trifluoro-ethyl)piperidine-1-carboxylate
    • 3-(1-Amino-2,2,2-trifluoro-ethyl)-piperidine-1-carboxylic acid tert-butyl ester
    • E84404
    • AS-84295
    • CS-0444096
    • tert-butyl3-(1-amino-2,2,2-trifluoroethyl)piperidine-1-carboxylate
    • 1283719-17-4
    • 1-Boc-3-(1-amino-2,2,2-trifluoroethyl)piperidine
    • EN300-1877213
    • MDL: MFCD18736276
    • Inchi: 1S/C12H21F3N2O2/c1-11(2,3)19-10(18)17-6-4-5-8(7-17)9(16)12(13,14)15/h8-9H,4-7,16H2,1-3H3
    • InChI Key: WIMMMRVBSUJVFT-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCCC(C(N)C(F)(F)F)C1

Computed Properties

  • Exact Mass: 282.15551240g/mol
  • Monoisotopic Mass: 282.15551240g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 55.6Ų

tert-butyl 3-(1-amino-2,2,2-trifluoro-ethyl)piperidine-1-carboxylate Pricemore >>

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